Potassium 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylate

• IUPAC Name: potassium;3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylate
• InChI: InChI=1S/C7H4N4O3.K/c12-7(13)6-10-5(11-14-6)4-3-8-1-2-9-4;/h1-3H,(H,12,13);/q;+1/p-1
• InChI Key: GEPMPCQFMIRBAK-UHFFFAOYSA-M
• Canonical SMILES: C1=CN=C(C=N1)C2=NOC(=N2)C(=O)[O-].[K+]
• Molecular Formula: C7H3KN4O3
• Molecular Weight: 230.22 g/mol
• CAS RN: 1351615-33-2

Description

“Potassium 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylate” is a chemical compound with the molecular formula C7H3KN4O3. It is a solid substance with a molecular weight of 230.22. The compound belongs to the class of 1,2,4-oxadiazoles, which are heterocyclic compounds containing a five-membered ring with two carbon atoms, one oxygen atom, and two nitrogen atoms.

Molecular Structure Analysis

The InChI code for “Potassium 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylate” is 1S/C7H4N4O3.K/c12-7(13)6-10-5(11-14-6)4-3-8-1-2-9-4;/h1-3H,(H,12,13);/q;+1/p-1. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“Potassium 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylate” is a solid substance. Its molecular weight is 230.22. The InChI code provides information about its molecular structure and formula.

Scientific Research Applications

Antimycobacterial Activity

Substituted isosteres of pyrazinecarboxylic acids, including compounds similar to potassium 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylate, have been synthesized and tested against Mycobacterium tuberculosis. The study explored derivatives with the aim of improving cellular permeability through increased lipophilicity and expected biotransformation by esterases after penetrating the mycobacterial cell wall. These compounds exhibited a range of activities, some with potency up to 16 times that of pyrazinamide, indicating a potential for the development of new antimycobacterial agents (Gezginci, Martin, & Franzblau, 1998).

Metal-Involved Solvothermal Interconversions

Research into the solvothermal reactions of dipyrazinyl compounds bearing oxadiazole spacers revealed reversible conversions in the presence of metal salts. This study sheds light on the controllability and mechanism of these reactions, opening avenues for the creation of crystalline materials with novel supramolecular architectures. The potential applications in material science highlight the versatility and importance of pyrazinyl substituted azole derivatives, including potassium 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylate, in the development of new materials (Li et al., 2010).

Synthesis and Antimicrobial Activities

The synthesis and biological evaluation of new pyrazoles, oxadiazoles, and isoxazole bearing benzofuran moiety, including structures similar to potassium 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylate, have been reported. These compounds were synthesized and screened for antibacterial and antifungal activities against various microbes. The findings suggest these derivatives as promising candidates for further development as antimicrobial agents, underlining the chemical's potential for medicinal chemistry applications (Siddiqui et al., 2013).

Future Directions

The future directions for “Potassium 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylate” and similar compounds could involve further exploration of their potential as anti-infective agents. There is also a need for more research on their synthesis, properties, and applications.